Cas no 34243-10-2 (5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione)

5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione is a heterocyclic compound featuring an oxadiazole-thione core with a 4-methylphenoxymethyl substituent. This structure imparts unique reactivity and potential applications in agrochemical and pharmaceutical synthesis. The oxadiazole-thione moiety offers versatile binding properties, making it useful as a precursor or intermediate in the development of biologically active molecules. Its stability under standard conditions and compatibility with further functionalization enhance its utility in organic synthesis. The compound’s distinct sulfur and nitrogen-containing heterocycle may contribute to enhanced interactions in coordination chemistry or as a ligand in metal complexes. Suitable for research applications requiring specialized heterocyclic frameworks.
5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione structure
34243-10-2 structure
Product Name:5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione
CAS No:34243-10-2
MF:C10H10N2O2S
MW:222.263600826263
MDL:MFCD01818808
CID:1467205
PubChem ID:880178
Update Time:2025-10-31

5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole-2(3H)-thione, 5-[(4-methylphenoxy)methyl]-
    • 5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione
    • 5-[(4-methylphenoxy)methyl]-2,3-dihydro-1,3,4-oxadiazole-2-thione
    • CS-0235893
    • 5-[(4-methylphenoxy)methyl]-3H-1,3,4-oxadiazole-2-thione
    • 5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol
    • 5-(4-methylphenoxymethyl)-1,3,4-oxadiazole-2-thiol
    • AKOS000296635
    • Z55879444
    • EN300-16448
    • G22928
    • STK106794
    • 5-(4-Methylphenoxymethyl)-1,3,4-oxadiazole-2-thione
    • AKOS000301242
    • 5-((p-Tolyloxy)methyl)-1,3,4-oxadiazole-2(3H)-thione
    • 5-p-Tolyloxymethyl-3H-[1,3,4]oxadiazole-2-thione
    • 34243-10-2
    • MDL: MFCD01818808
    • Inchi: 1S/C10H10N2O2S/c1-7-2-4-8(5-3-7)13-6-9-11-12-10(15)14-9/h2-5H,6H2,1H3,(H,12,15)
    • InChI Key: IZDXNGYZLGKZJX-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(COC2C=CC(C)=CC=2)O1

Computed Properties

  • Exact Mass: 222.0464
  • Monoisotopic Mass: 222.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • PSA: 42.85

5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione Pricemore >>

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Additional information on 5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione

5-(4-Methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione: A Comprehensive Overview

The compound 5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione, identified by the CAS number 34243-10-2, is a notable organic compound with significant applications in various fields. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds containing two nitrogen atoms and one oxygen atom in a five-membered ring structure. The presence of the thione group (-C=S) further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the potential of this compound in the field of material science, particularly in the development of advanced polymers and composites. The unique electronic properties of the oxadiazole ring make it an ideal candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve their thermal stability and mechanical strength.

In addition to its material science applications, 5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione has shown promise in medicinal chemistry. Its ability to act as a bioisostere of certain pharmaceutical agents has led to its exploration in drug design and development. Recent findings suggest that this compound may exhibit potential as an anti-inflammatory agent due to its ability to inhibit specific enzymes involved in inflammatory pathways.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing trend toward sustainable chemical practices.

From an environmental perspective, the biodegradability and eco-friendliness of 5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione have been under scrutiny. Preliminary studies indicate that under specific conditions, this compound can undergo microbial degradation, making it a more sustainable option compared to traditional materials.

In conclusion, 5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial applications. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.

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